Cas no 854018-76-1 (2,5-Dimethyl-4-azaindole)

• Product Name: 2,5-Dimethyl-4-azaindole
• CAS No: 854018-76-1
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD12963003
• CID: 2140076
• PubChem ID: 22965570
• Update Time: 2025-06-08

2,5-Dimethyl-4-azaindole Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1H-pyrrolo[3,2-b]pyridine
• 2,5-DIMETHYL-4-AZAINDOLE
• 2,5-Dimethyl-1H-pyrrolo[3,2-b]pyridine (ACI)
• 854018-76-1
• MFCD12963003
• I10966
• SCHEMBL4904552
• DB-355287
• CS-0330895
• VUSHNSWLHPCLHI-UHFFFAOYSA-N
• SY264678
• 2,5-Dimethyl-4-azaindole

• MDL： MFCD12963003
• Inchi： 1S/C9H10N2/c1-6-3-4-8-9(10-6)5-7(2)11-8/h3-5,11H,1-2H3
• InChI Key： VUSHNSWLHPCLHI-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=1C=C(C)N2

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2,5-Dimethyl-4-azaindole

2,5-Dimethyl-4-azaindole (CAS No. 854018-76-1): An Overview of a Promising Heterocyclic Compound

2,5-Dimethyl-4-azaindole (CAS No. 854018-76-1) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 2,5-dimethylpyrrolo[3,2-c]pyridine, is a derivative of the azaindole family, which is characterized by the presence of a nitrogen atom in place of a carbon atom in the indole ring structure. The unique chemical structure of 2,5-Dimethyl-4-azaindole endows it with a range of interesting properties and potential applications.

The synthesis of 2,5-Dimethyl-4-azaindole has been extensively studied due to its potential as a building block for more complex molecules. One common synthetic route involves the condensation of 2,5-dimethylpyrrole with cyanoacetic acid followed by cyclization and dehydrogenation steps. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, reducing the environmental impact and cost of synthesis.

In terms of its physical and chemical properties, 2,5-Dimethyl-4-azaindole is a solid at room temperature with a melting point typically ranging from 160 to 165°C. It is moderately soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. The compound exhibits strong UV absorption and fluorescence properties, which make it useful in various analytical techniques and as a fluorescent probe in biological systems.

The biological activity of 2,5-Dimethyl-4-azaindole has been the subject of numerous studies. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated that 2,5-Dimethyl-4-azaindole can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has been found to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

In the context of drug discovery, 2,5-Dimethyl-4-azaindole has shown promise as a lead compound for the development of novel therapeutic agents. Its ability to modulate key biological targets makes it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. Recent efforts have focused on enhancing its pharmacokinetic properties and reducing potential side effects through chemical modifications.

Clinical trials involving derivatives of 2,5-Dimethyl-4-azaindole are currently underway to evaluate their efficacy and safety in treating various diseases. Preliminary results from phase I trials have indicated that these compounds are well-tolerated by patients and exhibit promising therapeutic effects. Further clinical studies are needed to fully assess their potential as new drugs.

Beyond its medicinal applications, 2,5-Dimethyl-4-azaindole has also found use in materials science and nanotechnology. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored the use of this compound as a dopant or functional material to enhance device performance.

In conclusion, 2,5-Dimethyl-4-azaindole (CAS No. 854018-76-1) is a versatile heterocyclic compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique chemical structure and biological activity make it an important molecule for further research and development. As ongoing studies continue to uncover new properties and applications, the future prospects for this compound appear promising.